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Compound of Interest

Compound Name: Norleual

Cat. No.: B15572088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Norleual is a potent angiotensin IV analog that functions as a highly selective inhibitor of the

hepatocyte growth factor (HGF)/c-Met signaling pathway, with an IC50 of 3 pM.[1] Accurate

preparation of a Norleual stock solution is the first critical step for in vitro and in vivo studies

investigating its therapeutic potential in cancer and other diseases driven by aberrant HGF/c-

Met signaling. This document provides a detailed, step-by-step guide for the preparation,

storage, and handling of a Norleual stock solution to ensure experimental reproducibility and

accuracy.

Chemical Properties
A clear understanding of the chemical properties of Norleual is essential for accurate stock

solution preparation.
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Property Value Source

Molecular Weight 774.95 g/mol [1]

Solubility
- 50 mM in DMSO- 5 mM in

Water

CAS Number 334994-34-2 [1]

Storage (Powder) Store at -20°C

Experimental Protocol: Preparation of a 10 mM
Norleual Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Norleual in dimethyl

sulfoxide (DMSO).

Materials:

Norleual (powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Sterile, RNase/DNase-free pipette tips

Calibrated precision balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening the vial, bring the Norleual powder to room

temperature to prevent condensation.
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Weighing Norleual: Carefully weigh out 7.75 mg of Norleual powder using a calibrated

precision balance and transfer it to a sterile 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge

tube containing the Norleual powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the Norleual is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare working solutions by further diluting the

stock solution in the appropriate cell culture medium or buffer immediately before use.

Experimental Workflow
The following diagram illustrates the key steps in preparing a Norleual stock solution.
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Caption: Workflow for Norleual Stock Solution Preparation.

Norleual and the HGF/c-Met Signaling Pathway
Norleual exerts its biological effects by inhibiting the HGF/c-Met signaling pathway.[1][2] This

pathway plays a crucial role in cell proliferation, migration, and invasion.[3][4] Aberrant

activation of this pathway is implicated in the progression of various cancers.[3] Norleual's
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inhibitory action makes it a valuable tool for studying these processes and a potential

therapeutic agent.

The binding of HGF to its receptor, c-Met, triggers the dimerization and autophosphorylation of

the receptor.[5][6] This activation leads to the recruitment of downstream signaling molecules,

including Gab1, Grb2, and SOS, which in turn activate major signaling cascades such as the

RAS/MAPK and PI3K/Akt pathways.[4][6][7] These pathways ultimately regulate gene

expression related to cell growth, survival, and motility. Norleual's mechanism of action

involves blocking the initial HGF-dependent c-Met phosphorylation, thereby inhibiting all

subsequent downstream signaling events.[1]
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Caption: Norleual Inhibition of the HGF/c-Met Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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